Cas no 2138248-21-0 (3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide)

3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide is a heterocyclic sulfonamide compound featuring a fused oxazole-furan scaffold, which confers unique reactivity and binding properties. Its structural motif is of interest in medicinal chemistry due to the potential for selective interactions with biological targets, particularly enzymes or receptors where sulfonamide moieties play a key role. The methyl-substituted oxazole enhances stability and modulates electronic characteristics, while the furan ring contributes to π-stacking interactions. This compound may serve as a versatile intermediate or pharmacophore in drug discovery, particularly for designing inhibitors or probes targeting sulfonamide-sensitive pathways. Its synthetic accessibility and functional group compatibility further support its utility in structure-activity relationship studies.
3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide structure
2138248-21-0 structure
Product Name:3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide
CAS No:2138248-21-0
MF:C8H8N2O4S
MW:228.225120544434
CID:5760415
PubChem ID:165715709
Update Time:2025-06-14

3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-713240
    • 3-(4-methyl-1,3-oxazol-2-yl)furan-2-sulfonamide
    • 2138248-21-0
    • 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide
    • Inchi: 1S/C8H8N2O4S/c1-5-4-14-7(10-5)6-2-3-13-8(6)15(9,11)12/h2-4H,1H3,(H2,9,11,12)
    • InChI Key: CYVMODHYDSBDAV-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=CO1)C1=NC(C)=CO1)(N)(=O)=O

Computed Properties

  • Exact Mass: 228.02047791g/mol
  • Monoisotopic Mass: 228.02047791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 108Ų

3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide Pricemore >>

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Additional information on 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide

Comprehensive Overview of 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide (CAS No. 2138248-21-0)

3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide is a specialized organic compound with a unique molecular structure that combines a furan ring and a sulfonamide functional group. This compound, identified by its CAS number 2138248-21-0, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both oxazole and furan moieties in its structure makes it a promising candidate for modulating biological pathways, particularly in the development of enzyme inhibitors and receptor antagonists.

In recent years, the demand for novel heterocyclic compounds like 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide has surged, driven by advancements in medicinal chemistry and precision agriculture. Researchers are particularly interested in its potential role in addressing global challenges such as antimicrobial resistance and sustainable pest management. The compound's sulfonamide group is known for its bioactivity, which has been exploited in the design of antibacterial agents and herbicides. This aligns with current trends in green chemistry, where scientists seek eco-friendly alternatives to traditional chemical solutions.

The synthesis of 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide involves multi-step organic reactions, often starting from commercially available furan derivatives. Key steps include the introduction of the oxazole ring and subsequent sulfonylation. Optimizing these processes is a hot topic in process chemistry, as it directly impacts the compound's scalability and cost-effectiveness. Recent publications have highlighted innovative catalytic methods to improve yield and reduce waste, reflecting the growing emphasis on sustainable synthesis in the chemical industry.

From a pharmacological perspective, preliminary studies suggest that 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide may interact with specific enzyme targets involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for anti-inflammatory drugs, especially given the rising prevalence of chronic inflammatory diseases worldwide. However, extensive in vitro and in vivo studies are still needed to fully elucidate its mechanism of action and therapeutic potential.

In the agrochemical sector, this compound's furan-sulfonamide hybrid structure shows promise as a plant growth regulator. With climate change affecting crop yields, there is an urgent need for innovative solutions to enhance plant resilience. Early-stage research indicates that derivatives of 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide could help plants withstand abiotic stresses like drought and salinity, making it a compelling subject for agricultural biotechnology research.

Analytical characterization of CAS 2138248-21-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structural integrity, which are essential for both research and potential commercial applications. The development of robust analytical protocols for this compound is an active area of investigation, particularly in quality control for pharmaceutical intermediates.

Looking ahead, the future of 3-(4-Methyl-1,3-oxazol-2-yl)furan-2-sulfonamide research appears bright. Its versatile structure offers numerous opportunities for molecular modification, allowing scientists to fine-tune its properties for specific applications. As the scientific community continues to explore its potential, this compound may well emerge as a key player in next-generation therapeutic agents and agricultural chemicals, addressing some of the most pressing challenges in human health and food security.

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